2-[4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine oxide

• CAS No.: 97642-74-5
• Product Name: 2-[4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine oxide
• Molecular Formula: C26H28ClNO2
• Molecular Weight: 422 g/mol
• IUPAC Name: 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine oxide
• Standard InChI: InChI=1S/C26H28ClNO2/c1-3-28(29,4-2)19-20-30-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25-
• Standard InChIKey: PGHWCZITRQNIPM-QPLCGJKRSA-N
• Isomeric SMILES: CC[N+](CC)(CCOC1=CC=C(C=C1)/C(=C(/C2=CC=CC=C2)\Cl)/C3=CC=CC=C3)[O-]
• SMILES: CC[N+](CC)(CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3)[O-]
• Canonical SMILES: CC[N+](CC)(CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3)[O-]
• Appearance: Off-White Solid
• Melting Point: 41-52°C
• Description: Clomiphene N-Oxide is a metabolite of Clomiphene.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 2-[4-(2-Chloro-1,2-diphenylethenyl)phenoxy]-N,N-diethyl-ethanamine N-Oxide; Clomifenoxide
• PubChem Compound: 3037789
• Last Modified: Nov 12 2021